N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2-methoxyethyl)oxalamide

• IUPAC Name: N'-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-N-(2-methoxyethyl)oxamide
• InChI: InChI=1S/C20H33N5O3/c1-23(2)17-7-5-16(6-8-17)18(25-12-10-24(3)11-13-25)15-22-20(27)19(26)21-9-14-28-4/h5-8,18H,9-15H2,1-4H3,(H,21,26)(H,22,27)
• InChI Key: XAKMCYZGIFXGBY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NCCOC)C2=CC=C(C=C2)N(C)C
• Molecular Formula: C20H33N5O3
• Molecular Weight: 391.5 g/mol

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2-methoxyethyl)oxalamide is a useful research compound. Its molecular formula is C20H33N5O3 and its molecular weight is 391.516. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2-methoxyethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2-methoxyethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Arylpiperazine Derivatives as Serotonin Ligands

Arylpiperazine derivatives have been studied for their high affinity towards 5-HT1A serotonin receptors. Compounds with a structure that includes arylpiperazine linked to various substituents show significant interaction with serotonin receptors, which are crucial in neurotransmission and have implications in understanding mood disorders and developing treatments for them (Glennon et al., 1988).

Thiazolidinone Derivatives as Antimicrobial Agents

Research on thiazolidinone derivatives, incorporating dimethylamino and piperazine functional groups, has demonstrated antimicrobial activity against a variety of bacterial and fungal strains. These compounds' synthesis and their broad spectrum of antimicrobial properties highlight the potential for developing new antibiotics and addressing antibiotic resistance (Patel et al., 2012).

ABCB1 Inhibitors for Cancer Treatment

Compounds featuring methoxyphenylethylphenoxy moiety linked to basic nuclei such as methylpiperazine have shown promise as ABCB1 inhibitors. These inhibitors can play a significant role in cancer treatment by preventing drug resistance, showcasing the importance of structural design in developing effective therapeutic agents (Colabufo et al., 2008).

Fluorescent Probes for Metal Ions

Research on polythiophene-based conjugated polymers, incorporating dimethylamino and methylpiperazin functional groups, has led to the development of fluorescent probes with high selectivity and sensitivity toward metal ions like Hg2+ and Cu2+. Such probes have applications in environmental monitoring and the study of metal ion dynamics in biological systems (Guo et al., 2014).